Cas no 1044256-84-9 ((3-Bromo-2-methoxyphenyl)methanamine)

(3-Bromo-2-methoxyphenyl)methanamine structure
1044256-84-9 structure
Product Name:(3-Bromo-2-methoxyphenyl)methanamine
CAS No:1044256-84-9
MF:C8H10BrNO
MW:216.07510137558
CID:1091773
PubChem ID:57813384
Update Time:2025-04-20

(3-Bromo-2-methoxyphenyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (3-Bromo-2-methoxyphenyl)methanamine
    • 1780717-81-8
    • EN300-147656
    • CS-0302403
    • SCHEMBL560920
    • AKOS010649072
    • 1044256-84-9
    • CHEMBL4545335
    • STL483352
    • DA-32046
    • {[3-Bromo-2-(methyloxy)phenyl]methyl}amine
    • 1-(3-bromo-2-methoxyphenyl)methanamine
    • 3-bromo-2-methoxy-benzylamine
    • RFQNUISDIYZSHI-UHFFFAOYSA-N
    • (3-Bromo-2-chloro-6-fluorophenyl)methanamine
    • Inchi: 1S/C8H10BrNO/c1-11-8-6(5-10)3-2-4-7(8)9/h2-4H,5,10H2,1H3
    • InChI Key: RFQNUISDIYZSHI-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(CN)=C1OC

Computed Properties

  • Exact Mass: 214.99458g/mol
  • Monoisotopic Mass: 214.99458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 35.2Ų

(3-Bromo-2-methoxyphenyl)methanamine Pricemore >>

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